![molecular formula C15H20FN3O4 B2716771 (R)-tert-Butyl 1-(4-fluoro-2-nitrophenyl)pyrrolidine-3-ylcarbamate CAS No. 1233860-38-2](/img/structure/B2716771.png)
(R)-tert-Butyl 1-(4-fluoro-2-nitrophenyl)pyrrolidine-3-ylcarbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(R)-tert-Butyl 1-(4-fluoro-2-nitrophenyl)pyrrolidine-3-ylcarbamate, also known as CX-5461, is a small molecule inhibitor of RNA polymerase I transcription. It was first discovered by researchers at the University of Queensland in Australia and subsequently developed by the Canadian biopharmaceutical company Cylene Pharmaceuticals. CX-5461 has shown promising results in preclinical studies as a potential treatment for various types of cancer, including breast, ovarian, and pancreatic cancer.
Scientific Research Applications
Synthesis and Process Development
- Synthesis Process : Wenjie Li et al. (2012) described the synthesis of a similar compound, (S)-tert-butyl 1-oxo-1-(1-(pyridin-2-yl)cyclopropylamino)propan-2-ylcarbamate, highlighting an efficient one-pot, two-step process. This synthesis method could potentially be applied to the compound , demonstrating its relevance in chemical process development and manufacturing (Wenjie Li et al., 2012).
Chemical Reactions and Mechanisms
Oxidation Studies : M. Ratnikov et al. (2011) explored the oxidation of phenols and anilines using tert-butylperoxy radical, which relates to the study of similar tert-butyl compounds in chemical reactions (M. Ratnikov et al., 2011).
Hydrogen Bond Analysis : P. Baillargeon et al. (2014) studied the hydrogen bonds in crystals containing tert-butyl groups, providing insights into molecular interactions that could be relevant to the compound (P. Baillargeon et al., 2014).
Medical and Biological Research
PET Imaging : R. Hopewell et al. (2019) discussed the synthesis of [18 F]MK-6240, a PET radiotracer, from a bis-Boc protected precursor, illustrating how tert-butyl derivatives can be utilized in medical imaging (R. Hopewell et al., 2019).
Antibacterial Agents : R. Jain et al. (2003) investigated VRC3375, a compound containing tert-butyl group, as a bacterial deformylase inhibitor, which showcases the potential medical applications of tert-butyl derivatives (R. Jain et al., 2003).
Material Science and Polymer Research
- Polymer Synthesis : Yunhua Lu et al. (2014) described the synthesis of poly(pyridine-imide)s with tert-butyl substituents, indicating the use of tert-butyl derivatives in advanced material and polymer science (Yunhua Lu et al., 2014).
Catalysis and Chemical Reactions
- Catalysis Studies : Sarah H. Crosby et al. (2009) explored the catalytic activation of C-H bonds in compounds containing tert-butyl groups, relevant for understanding catalytic processes involving the compound (Sarah H. Crosby et al., 2009).
properties
IUPAC Name |
tert-butyl N-[(3R)-1-(4-fluoro-2-nitrophenyl)pyrrolidin-3-yl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20FN3O4/c1-15(2,3)23-14(20)17-11-6-7-18(9-11)12-5-4-10(16)8-13(12)19(21)22/h4-5,8,11H,6-7,9H2,1-3H3,(H,17,20)/t11-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZRUKZQHWCUKPH-LLVKDONJSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCN(C1)C2=C(C=C(C=C2)F)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H]1CCN(C1)C2=C(C=C(C=C2)F)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20FN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.